(5-Chloro-2-methoxyphenyl)acetic acid
Cat. No. B1597477
M. Wt: 200.62 g/mol
InChI Key: KEUMRDNHQQLLKV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[CH3:20][O:21][S:22]([O:23][CH3:24])(=[O:25])=[O:26].[CH3:27][C:28]#[N:29].[Cl:1][c:2]1[cH:3][cH:4][c:5]([O:12][CH3:13])[c:6]([CH2:8][C:9](=[O:10])[OH:11])[cH:7]1.[K+:14].[K+:15].[O-:16][C:17]([O-:18])=[O:19]>>[Cl:1][c:2]1[cH:3][cH:4][c:5]([O:12][CH3:13])[c:6]([CH2:8][C:9](=[O:10])[O:11][CH3:17])[cH:7]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COS(=O)(=O)OC
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC#N
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COc1ccc(Cl)cc1CC(=O)O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[K+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[K+]
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C([O-])[O-]
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COC(=O)Cc1cc(Cl)ccc1OC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
